Cas no 1193-10-8 (3-Methyl-2,5-dihydrothiophene-1,1-dioxide)

3-Methyl-2,5-dihydrothiophene-1,1-dioxide structure
1193-10-8 structure
Product Name:3-Methyl-2,5-dihydrothiophene-1,1-dioxide
CAS No:1193-10-8
MF:C5H8O2S
MW:132.180820465088
MDL:MFCD00005482
CID:83484
PubChem ID:70941
Update Time:2025-04-18

3-Methyl-2,5-dihydrothiophene-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2,5-dihydrothiophene-1,1-dioxide
    • 3-methyl-2,5-dihydrothiophen-1,1-dioxide
    • 3-methyl-2,5-dihydrothiophene 1,1-dioxide
    • Isoprenesulfone
    • 2,5-Dihydro-3-methyl-thiophene 1,1-dioxide
    • 3-methyl-2,4-dihydrothiophene 1,1-dioxide
    • 3-Methyl-2,5-dihydrothiophene dioxide
    • 3-methyl-2,5-dihydrothiophene S,S-dioxide
    • 3-Methyl-3-sulfolene
    • 3-methyl-3-thiolene 1,1-dioxide
    • 3-Methylsulfolene
    • Thiophene,2,5-dihydro-3-methyl-,1,1-dioxide
    • 2,5-Dihydro-3-methylthiophene-1,1-dioxide
    • β-Isoprene sulfone
    • α-Isoprensulfon
    • FT-0633451
    • 2,5-Dihydrothiophene, 1,1-dioxide, 3-methyl-
    • NSC 15090
    • MFCD00005482
    • NSC-15090
    • 2,5-Dihydro-3-methylthiophene 1,1-dioxide
    • NSC15090
    • I+/--Isoprensulfon
    • 1,3-Butadiene, 2-methyl-, sulfone
    • CS-0324826
    • EINECS 214-765-5
    • J-004097
    • 1193-10-8
    • 3-methyl sulfolene
    • ND7G34ZF4C
    • CHEBI:89440
    • Thiophene,5-dihydro-3-methyl-, 1,1-dioxide
    • Q27161636
    • 3-Methyl-2,5-dihydrothiophene1,1-dioxide
    • SCHEMBL1352528
    • NS00041584
    • 1, 2-methyl-, sulfone
    • DTXSID4061597
    • 3-Methyl-2,1-dioxide
    • AI3-23650
    • InChI=1/C5H8O2S/c1-5-2-3-8(6,7)4-5/h2H,3-4H2,1H
    • Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
    • 3-methyl-1,1-dioxido-2,5-dihydrothiophene
    • AKOS000269391
    • 3-methyl-2,5-dihydro-thiophene 1,1-dioxide
    • A804252
    • SY355839
    • DB-041461
    • 2,5-Dihydro-3-methiophene 1,1-dioxide
    • STK370726
    • G77278
    • MDL： MFCD00005482
    • Inchi： 1S/C5H8O2S/c1-5-2-3-8(6,7)4-5/h2H,3-4H2,1H3
    • InChI Key： FAYFWMOSHFCQPG-UHFFFAOYSA-N
    • SMILES： S1(CC=C(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 132.02500
  • Monoisotopic Mass: 132.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 42.5A^2

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.137 (estimate)
  • Melting Point: 62-64°C
  • Boiling Point: 214.11°C (rough estimate)
  • Flash Point: 171.9±16.9 °C
  • Refractive Index: 1.5160 (estimate)
  • PSA: 42.52000
  • LogP: 1.44190
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methyl-2,5-dihydrothiophene-1,1-dioxide Security Information

3-Methyl-2,5-dihydrothiophene-1,1-dioxide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-2,5-dihydrothiophene-1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M302200-1g
3-Methyl-2,5-dihydrothiophene-1,1-dioxide
 1193-10-8
1g
 $ 109.00 2023-09-07
TRC
M302200-5g
3-Methyl-2,5-dihydrothiophene-1,1-dioxide
 1193-10-8
5g
 $ 437.00 2023-09-07
TRC
M302200-10g
3-Methyl-2,5-dihydrothiophene-1,1-dioxide
 1193-10-8
10g
 $ 788.00 2023-09-07
Alichem
A169005987-1g
3-Methyl-2,5-dihydrothiophene1,1-dioxide
 1193-10-8 95%
1g
 $991.44 2023-09-04
Alichem
A169005987-5g
3-Methyl-2,5-dihydrothiophene1,1-dioxide
 1193-10-8 95%
5g
 $2867.60 2023-09-04
eNovation Chemicals LLC
Y1254991-100mg
Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
 1193-10-8 95%
100mg
 $70 2024-07-28
eNovation Chemicals LLC
Y1254991-250mg
Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
 1193-10-8 95%
250mg
 $90 2024-07-28
eNovation Chemicals LLC
Y1254991-1g
Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
 1193-10-8 95%
1g
 $160 2024-07-28
eNovation Chemicals LLC
Y1254991-5g
Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
 1193-10-8 95%
5g
 $410 2024-07-28
eNovation Chemicals LLC
Y1254991-25g
Thiophene, 2,5-dihydro-3-methyl-, 1,1-dioxide
 1193-10-8 95%
25g
 $13890 2023-09-04

3-Methyl-2,5-dihydrothiophene-1,1-dioxide Related Literature

Related Categories

1193-10-8 (3-Methyl-2,5-dihydrothiophene-1,1-dioxide) Related Products

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.